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Compound of Interest

Compound Name: Di-12-ANEPPQ

Cat. No.: B15552348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-12-ANEPPQ is a lipophilic, fast-responding fluorescent dye belonging to the styryl-

pyridinium, or ANEP, class of voltage-sensitive dyes. Its molecular structure renders it highly

hydrophobic, facilitating its utility in specific applications such as the retrograde labeling of

neurons.[1][2] This guide provides a comprehensive overview of the technical specifications,

experimental protocols, and underlying mechanisms of Di-12-ANEPPQ for professionals in

neuroscience research and drug development.

Core Properties and Specifications
Di-12-ANEPPQ is characterized by its sensitivity to changes in the electrical potential across

cellular membranes. This property allows for the real-time, non-invasive monitoring of neuronal

activity and other dynamic cellular processes involving changes in membrane voltage.
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Property Value Reference

Chemical Formula C47H77Br2N3 [3]

Molecular Weight 843.94 g/mol [3]

CAS Number 217176-86-8 [3]

Appearance Orange-red solid [1]

Solubility Soluble in DMF or DMSO [1]

Photophysical Properties
The fluorescence of Di-12-ANEPPQ is highly dependent on its environment. In organic

solvents, its spectral properties differ from when it is embedded in a lipid membrane. It is

important to note that like other styryl dyes, Di-12-ANEPPQ exhibits a significant blue shift in its

excitation and emission spectra when incorporated into lipid membranes compared to its

spectra in methanol.[1]

Property Value (in Methanol) Note Reference

Excitation Maximum

(λex)
522 nm

Spectra are blue-

shifted in lipid

membranes.

[1][3]

Emission Maximum

(λem)
720 nm

Spectra are blue-

shifted in lipid

membranes.

[1][3]

Quantum Yield Data not available

Fluorescence Lifetime Data not available

Voltage Sensitivity

Approx. 10% ΔF/100

mV (estimated for

ANEP class)

The fluorescence

intensity changes in

response to

membrane potential

fluctuations.

[4]
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Mechanism of Voltage Sensing
The voltage-sensing capability of Di-12-ANEPPQ, like other ANEP dyes, is based on an

electrochromic mechanism, also known as the Stark effect. This involves a direct interaction

between the dye's chromophore and the electric field across the membrane.
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Mechanism of Voltage Sensing in ANEP Dyes
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Workflow for Retrograde Neuronal Labeling

Prepare Di-12-ANEPPQ
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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